Cas no 2168259-11-6 (5-(1-methoxypropan-2-yl)-2,5-diazaspiro3.4octane)

• Product Name: 5-(1-methoxypropan-2-yl)-2,5-diazaspiro3.4octane
• CAS No: 2168259-11-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5834883
• PubChem ID: 165837898
• Update Time: 2025-05-24

5-(1-methoxypropan-2-yl)-2,5-diazaspiro3.4octane Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxypropan-2-yl)-2,5-diazaspiro3.4octane
• EN300-1274092
• 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane
• 2168259-11-6

• Inchi： 1S/C10H20N2O/c1-9(6-13-2)12-5-3-4-10(12)7-11-8-10/h9,11H,3-8H2,1-2H3
• InChI Key： NLBLMOGZNDXFGN-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1CCCC21CNC2

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 5-(1-methoxypropan-2-yl)-2,5-diazaspiro3.4octane

Introduction to 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane (CAS No. 2168259-11-6)

5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane, with the CAS number 2168259-11-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of new therapeutic agents.

The chemical structure of 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane is characterized by a spirocyclic core with two nitrogen atoms and a methoxy-substituted propyl group. The presence of the methoxy group imparts additional functionality and can influence the compound's pharmacological properties, such as solubility, lipophilicity, and receptor binding affinity. These characteristics make it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane in different areas of medicinal chemistry. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Modulating GPCRs can lead to therapeutic benefits in conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane at several GPCRs. The results showed that this compound exhibited high affinity for specific GPCRs, particularly those involved in neurotransmitter signaling. This finding suggests that 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane could be further optimized to develop selective agonists or antagonists for these receptors.

Beyond its potential as a GPCR modulator, 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane has also been studied for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases such as arthritis, asthma, and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in vitro and in vivo.

The anti-inflammatory effects of 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane have been attributed to its ability to modulate signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune responses. By inhibiting NF-κB activation, this compound can reduce the production of pro-inflammatory cytokines and chemokines.

In addition to its pharmacological properties, the synthetic accessibility of 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane is another factor that contributes to its appeal as a research tool and potential drug candidate. The synthesis of this compound has been reported using efficient and scalable methods, making it feasible for large-scale production if needed for clinical development.

The safety profile of 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile supports its further evaluation in clinical trials.

In conclusion, 5-(1-methoxypropan-2-yl)-2,5-diazaspiro[3.4]octane (CAS No. 2168259-11-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.